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Compound of Interest

Compound Name: Methyl octacosanoate

Cat. No.: B164355

An In-depth Guide for Researchers and Drug
Development Professionals

Octacosanoic acid methyl ester, also known as methyl octacosanoate or methyl montanate, is
a saturated very long-chain fatty acid methyl ester.[1][2][3] It is a naturally occurring compound
found in various plants and has garnered interest in the scientific community for its potential
biological activities.[1][4] This technical guide provides a comprehensive review of the existing
literature on octacosanoic acid methyl ester, focusing on its physicochemical properties,
synthesis, analytical methods, and biological applications.

Physicochemical Properties

Octacosanoic acid methyl ester is characterized as a white powder. Its fundamental properties
are summarized in the table below, compiled from various chemical databases.
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Property Value Source
Molecular Formula C29H5802

Molecular Weight 438.77 g/mol

CAS Number 55682-92-3

Melting Point 67-69 °C

Boiling Point (Predicted) 458.2+£8.0 °C

Density (Predicted)

0.859 £ 0.06 g/cm3

IUPAC Name methyl octacosanoate
Methyl montanate, Montanic
Synonyms acid methyl ester, C28:0
methyl ester
N DMF: 25 mg/mL, DMSO: 10
Solubility

mg/mL, Ethanol: 25 mg/mL

Synthesis and Preparation

The primary method for the synthesis of octacosanoic acid methyl ester is through the

esterification of its corresponding free fatty acid, octacosanoic acid. This is a standard reaction

in lipid chemistry, often catalyzed by an acid.

General Experimental Protocol: Acid-Catalyzed

Esterification

A common method for preparing fatty acid methyl esters is through acid-catalyzed esterification

of the free fatty acid with methanol.

» Dissolution: Dissolve octacosanoic acid in an excess of anhydrous methanol.

o Catalyst Addition: Add a strong acid catalyst, such as 5% anhydrous hydrogen chloride in

methanol or a few drops of concentrated sulfuric acid.
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Reaction: Reflux the mixture for 1-2 hours. The reaction progress can be monitored by thin-
layer chromatography (TLC).

Neutralization and Extraction: After cooling, neutralize the excess acid with a base, such as
sodium bicarbonate solution. Extract the methyl ester with a nonpolar solvent like hexane or
diethyl ether.

Washing and Drying: Wash the organic layer with water to remove any remaining salts and
methanol. Dry the organic layer over an anhydrous salt, such as sodium sulfate or
magnesium sulfate.

Purification: Evaporate the solvent under reduced pressure. The resulting crude product can
be further purified by column chromatography on silica gel if necessary.
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A generalized workflow for the synthesis of octacosanoic acid methyl ester.
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Analytical Techniques

Gas chromatography-mass spectrometry (GC-MS) is a primary technique for the identification
and quantification of octacosanoic acid methyl ester. High-performance liquid chromatography
(HPLC) can also be employed for its analysis.

Carrier Temperature
Technique Column Gas/Mobile Program/Gradi  Detector
Phase ent
50°C for 3 min,
TG-5MS (30 m x
) ) then ramp at Mass
0.25 mmi.d., Helium at 1.0 )
GC-MS ] ) 5°C/min to Spectrometer (El
0.25 ym film mL/min
) 300°C and hold at 70 eV)
thickness) ]
for 20 min
Zorbax Eclipse ) )
Varies depending ) )
Plus C8 (4.6 mm N Gradient elution UV or MS
HPLC ) on the specific ) )
x250 mmid., 5 is typically used detector
method
pm)

The GC-MS protocol is adapted from a general method for fatty acid methyl ester analysis.

Biological Activity and Potential Applications

Octacosanoic acid methyl ester has been identified as a bioactive compound in several plant
species and is associated with various biological activities.

Antimicrobial and Antiviral Activity

Research has indicated that octacosanoic acid methyl ester possesses antiviral properties.
One study highlighted its effectiveness against the measles virus, particularly when used in
combination with ribavirin. The compound is also a component of plant extracts that have
demonstrated broad-spectrum antimicrobial activity against various pathogenic bacteria.

Anti-inflammatory and Antioxidant Effects
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As a constituent of certain plant seed oils, octacosanoic acid methyl ester contributes to the
anti-inflammatory and antioxidant properties of these natural products. For instance, Lepidium
sativum seed oil, which contains this compound, has shown dose-dependent antioxidant and

anti-inflammatory activities.
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Logical relationships of octacosanoic acid methyl ester's activities and applications.

Detailed Experimental Protocols
Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis of Fatty Acid Methyl Esters

This protocol is a representative method for the analysis of fatty acid methyl esters, including
octacosanoic acid methyl ester, from a biological sample.

o Sample Preparation:

o Extract the lipids from the sample using a suitable solvent system (e.g., Folch method with
chloroform:methanol 2:1 v/v).

o Saponify the lipid extract using methanolic NaOH to liberate the fatty acids.
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[e]

Methylate the free fatty acids using a reagent such as 14% BF3-methanol by heating at
100°C for 30 minutes.

[e]

Extract the resulting fatty acid methyl esters (FAMES) with hexane.

(¢]

Wash the hexane layer with water and dry over anhydrous sodium sulfate.

[¢]

Concentrate the hexane extract to a suitable volume for injection.

e GC-MS Instrumentation and Conditions:

[¢]

Instrument: A gas chromatograph coupled to a mass spectrometer (e.g., TRACE GC Ultra
with an ISQ Single Quadrupole Mass Spectrometer).

o Column: TG-5MS (30 m x 0.25 mm i.d., 0.25 ym film thickness).
o Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.
o Injector: Split mode with a split ratio of 1:10. Injector temperature set to 240°C.

o Oven Temperature Program: Initial temperature of 50°C held for 3 minutes, then increase
at a rate of 5°C/min to 300°C and hold for 20 minutes.

o Detector: Mass spectrometer with electron ionization (El) at 70 eV. The mass spectral
range should be set from m/z 40-450.

o ldentification: Identify octacosanoic acid methyl ester by comparing its retention time and
mass spectrum with that of a known standard and by searching mass spectral libraries
(e.g., NIST).

Conclusion

Octacosanoic acid methyl ester is a very long-chain fatty acid methyl ester with documented
occurrences in nature and notable biological activities. Its potential as an antimicrobial,
antiviral, and anti-inflammatory agent makes it a compound of interest for further research in
drug development and as a bioactive component in nutraceuticals. Standard organic synthesis
and analytical techniques are well-established for its preparation and characterization,
providing a solid foundation for future investigations into its therapeutic potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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